3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-6-carboxylic acid hydrochloride

Specification

• CAS No.: 1785279-53-9
• Molecular Formula: C9H13ClN2O2
• Molecular Weight: 216.66 g/mol
• IUPAC Name: 3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-6-carboxylic acid;hydrochloride
• Standard InChI: InChI=1S/C9H12N2O2.ClH/c1-6-10-4-8-3-2-7(9(12)13)5-11(6)8;/h4,7H,2-3,5H2,1H3,(H,12,13);1H
• Standard InChI Key: KDHCMHSNIUVYRJ-UHFFFAOYSA-N
• SMILES: CC1=NC=C2N1CC(CC2)C(=O)O.Cl
• Canonical SMILES: CC1=NC=C2N1CC(CC2)C(=O)O.Cl

Introduction

3-Methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-6-carboxylic acid hydrochloride is a synthetic organic compound belonging to the imidazopyridine class. This compound is of interest in pharmaceutical and chemical research due to its unique structural features and potential biological activities.

Synthesis Overview:

The synthesis of this compound typically involves multi-step reactions starting from simpler imidazopyridine derivatives. The process may include alkylation, carboxylation, and acidification steps to introduce the methyl and carboxylic acid groups.

Hazard Information:

• Signal Word: Warning

• Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation)

• Precautionary Statements: P261 (avoid breathing dust), P264 (wash thoroughly after handling), P270 (do not eat, drink or smoke when using this product), P271 (use only outdoors or in a well-ventilated area), P280 (wear protective gloves/eye protection), P301+P312 (if swallowed, call a poison center or doctor/physician if you feel unwell), P302+P352 (if on skin, wash with plenty of soap and water), P304+P340 (if inhaled, remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (if in eyes, rinse cautiously with water for several minutes, remove contact lenses if present and easy to do, continue rinsing), P312 (call a poison center or doctor/physician if you feel unwell), P330 (rinse mouth), P332+P313 (if skin irritation occurs, seek medical advice/attention), P337+P313 (if eye irritation persists, seek medical advice/attention), P362 (take off contaminated clothing), P403+P233 (store in a well-ventilated place, keep container tightly closed), P405 (store locked up), P501 (dispose of contents/container to an approved waste disposal plant)

Biological Activity and Applications

While specific biological activities of 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-6-carboxylic acid hydrochloride are not extensively documented, compounds within the imidazopyridine class are often explored for their potential in medicinal chemistry, including roles as receptor antagonists or enzyme inhibitors.

Potential Applications:

• Pharmaceutical Research: Investigated for potential therapeutic effects, such as anti-inflammatory or neurological activities.

• Chemical Synthesis: Used as a building block in the synthesis of more complex molecules.

Hazard Information

Hazard Statement	Precautionary Statement
H302	P301+P312
H315	P264, P280
H319	P305+P351+P338
H335	P261, P271